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Compound of Interest

Compound Name: 4-Chlorobutanal

Cat. No.: B1267710

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Chlorobutyraldehyde, also known as 4-chlorobutanal, is an organic compound with the
chemical formula C4H7CIO.[1] It presents as a colorless to light yellow liquid and is
characterized by a pungent odor.[1] As a reactive chemical intermediate, 4-chlorobutyraldehyde
is a crucial building block in the synthesis of a variety of organic molecules. Its applications are
found in the pharmaceutical and agrochemical industries, as well as in the manufacturing of
fragrances and flavoring agents.[1] Understanding its physical properties is paramount for its
safe handling, storage, and effective use in synthetic chemistry.

Core Physical and Chemical Properties

The physical characteristics of 4-chlorobutyraldehyde are summarized below. These properties
are essential for designing experimental setups, performing reactions, and ensuring safety in a
laboratory or industrial setting.
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Property Value Notes
Molecular Formula C4H-CIO [1112]
Molecular Weight 106.55 g/mol [2][3]
Appearance Colorless to light yellow liquid [2]
Boiling Point 118.37°C (rough estimate) to A1)
158°C at 760 mmHg

Melting Point N/A [1]
Density 1.031 g/cm3 to 1.1060 g/cm?3 [41[6]
Flash Point 51°C [1114105]

Vapor Pressure

2.68 mmHg at 25°C

[1]5]

Refractive Index

1.41 to 1.4466 (estimate)

[2]4](6]

Data not readily available, but

aldehydes with short carbon

Soluble in most common

Solubility ) ) )
chains are generally soluble in organic solvents.[9]
water.[7][8]

CAS Number 6139-84-0 [2]

Experimental Protocols for Property Determination

While specific experimental documentation for 4-chlorobutyraldehyde is not publicly detailed,

the following are standard methodologies for determining the key physical properties of a liquid

aldehyde.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

o Apparatus: A distillation flask, condenser, thermometer, heating mantle, and boiling chips.

o Methodology:
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o A small sample of 4-chlorobutyraldehyde is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

o The flask is connected to a condenser, and a thermometer is positioned so that the bulb is
just below the side arm of the flask, ensuring it measures the temperature of the vapor that
is distilling.

o The flask is gently heated. As the liquid boils, the vapor rises, surrounds the thermometer
bulb, and passes into the condenser.

o The temperature is recorded when it becomes constant. This stable temperature reading
during distillation is the boiling point of the substance at the given atmospheric pressure.

Determination of Density

Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

o Methodology:

o

The empty pycnometer is weighed accurately.

o ltis then filled with distilled water and weighed again to determine the mass of the water.
This step is crucial for calibrating the exact volume of the pycnometer at a specific
temperature.

o The pycnometer is emptied, dried thoroughly, and then filled with 4-chlorobutyraldehyde.
o The pycnometer filled with the sample is weighed.

o The density is calculated by dividing the mass of the 4-chlorobutyraldehyde by the volume
of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.
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o Apparatus: A refractometer (e.g., an Abbe refractometer).
o Methodology:

o The refractometer is calibrated using a standard sample with a known refractive index,
often distilled water.

o Afew drops of 4-chlorobutyraldehyde are placed on the prism of the refractometer.

o The prism is closed, and the user looks through the eyepiece, adjusting the controls until
the dividing line between the light and dark areas is sharp and centered in the crosshairs.

o The refractive index is then read directly from the instrument's scale. The temperature
should also be recorded as the refractive index is temperature-dependent.

Logical Workflow for Physical Property Analysis

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound's physical properties.
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Workflow for Physical Property Characterization
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Caption: A logical workflow for the characterization of a chemical's physical properties.

Conclusion

4-Chlorobutyraldehyde is a valuable chemical intermediate with a distinct set of physical
properties that are critical for its application in research and industry. This guide provides a
summary of its core physical data and outlines the standard experimental protocols for their
determination. Adherence to these scientific principles ensures the safe and effective use of
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this compound in the development of pharmaceuticals, agrochemicals, and other fine
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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